Cas no 514800-74-9 (1-Benzyl-3-nitro-1H-pyrazole-5-carbohydrazide)

• Product Name: 1-Benzyl-3-nitro-1H-pyrazole-5-carbohydrazide
• CAS No: 514800-74-9
• MF: C₁₁H₁₁N₅O₃
• MW: 261.236741304398
• CID: 3058717
• PubChem ID: 4613476
• Update Time: 2025-11-02

1-Benzyl-3-nitro-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3-nitro-1H-pyrazole-5-carbohydrazide
• DTXSID201171395
• 3-Nitro-1-(phenylmethyl)-1H-pyrazole-5-carboxylic acid hydrazide
• 2-benzyl-5-nitropyrazole-3-carbohydrazide
• AKOS015922418
• AKOS000308009
• Oprea1_423743
• 514800-74-9
• CS-0287158
• STK348999
• EN300-1082842

• MDL： MFCD02055615
• Inchi： 1S/C11H11N5O3/c12-13-11(17)9-6-10(16(18)19)14-15(9)7-8-4-2-1-3-5-8/h1-6H,7,12H2,(H,13,17)
• InChI Key： LQLWMLWITWSVSS-UHFFFAOYSA-N
• SMILES： O=C(C1=CC([N+](=O)[O-])=NN1CC1C=CC=CC=1)NN

Computed Properties

• Exact Mass: 261.08618923Da
• Monoisotopic Mass: 261.08618923Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 1-Benzyl-3-nitro-1H-pyrazole-5-carbohydrazide

1-Benzyl-3-nitro-1H-pyrazole-5-carbohydrazide: A Comprehensive Overview of Its Synthesis, Applications, and Research Trends

1-Benzyl-3-nitro-1H-pyrazole-5-carbohydrazide is a multifunctional pyrazole-based compound with a unique molecular structure that has attracted significant attention in the field of medicinal chemistry. The CAS number 514800-74-9 corresponds to this compound, which features a pyrazole ring substituted with a nitro group at the 3-position and a carbohydrazide functional group at the 5-position. The benzyl substituent at the 1-position further enhances its structural complexity and biological activity. Recent advancements in synthetic methodologies and pharmacological studies have highlighted the potential of this compound in various therapeutic applications.

1-Benzyl-3-nitro-1H-pyrazole-5-carbohydride is characterized by its pyrazole ring, a five-membered heterocyclic structure containing two nitrogen atoms. The nitro group at the 3-position introduces electrophilic properties, while the carbohydrazide moiety provides reactivity for further functionalization. The benzyl group at the 1-position contributes to hydrophobic interactions and metabolic stability, making this compound a promising scaffold for drug development. Recent studies have explored its role in modulating enzymatic activity and cellular signaling pathways.

Synthesis of 1-Benzyl-3-nitro-1H-pyrazole-5-carbohydrazide has been the focus of several research groups, particularly in the context of drug discovery and antimicrobial applications. A 2023 study published in *Journal of Medicinal Chemistry* reported a novel synthetic route involving the condensation of 3-nitro-1H-pyrazole-5-carbohydrazide with benzyl bromide under catalytic conditions. This method demonstrated high yield and selectivity, highlighting the importance of carbohydrazide functional groups in scaffold diversity. The nitro group was found to enhance the compound's ability to interact with metalloproteins, a property that has been linked to its antimicrobial activity.

Recent research trends in the field of pyrazole derivatives have emphasized the role of carbohydrazide moieties in modulating enzyme inhibition. A 2024 study in *Bioorganic & Medicinal Chemistry* demonstrated that 1-Benzyl-3-nitro-1H-pyrazole-5-carbohydrazide exhibits potent inhibitory activity against acetylcholinesterase, a key enzyme in neurodegenerative disorders. The nitro group was found to enhance the compound's ability to form hydrogen bonds with the enzyme's active site, while the benzyl group contributed to lipophilicity and cell membrane permeability. These findings underscore the importance of pyrazole ring modifications in drug design.

Applications of 1-Benzyl-3-nitro-1H-pyrazole-5-carbohydrazide extend beyond antimicrobial properties to include anti-inflammatory and antioxidant activities. A 2023 review in *Pharmaceutical Research* highlighted the potential of carbohydrazide derivatives in targeting inflammatory pathways. The nitro group was shown to modulate NF-κB signaling, a critical pathway in chronic inflammation. Additionally, the benzyl substituent may contribute to cytotoxicity against cancer cells, as suggested by in vitro studies on prostate cancer models.

Pharmacological properties of 1-Benzyl-3-nitro-1H-pyrazole-5-carbohydrazide have been investigated in preclinical models. A 2024 study published in *Cancer Letters* reported that this compound exhibits selective cytotoxicity against prostate cancer cell lines while sparing normal cells. The carbohydrazide moiety was found to interfere with mitochondrial function, leading to apoptosis. The nitro group may also contribute to DNA damage, a mechanism that has been explored in antineoplastic agents. These findings suggest potential applications in oncology.

Synthetic strategies for 1-Benzyl-3-nitro-1H-pyrazole-5-carbohydrazide have evolved to include click chemistry and green synthesis methods. A 2023 paper in *Green Chemistry* described a microwave-assisted synthesis that reduced reaction time and solvent usage. This method leverages the carbohydrazide functional group for click reactions, enabling rapid library generation for drug discovery. The nitro group was found to be critical for reactivity in these processes, demonstrating the versatility of pyrazole-based scaffolds.

Biological activities of 1-Benzyl-3-nitro-1H-pyrazole-5-carbohydrazide have been evaluated in various models. A 2024 study in *Journal of Inflammation Research* showed that this compound significantly reduced inflammatory markers in lipopolysaccharide (LPS)-induced models. The nitro group was implicated in NF-κB inhibition, while the benzyl group contributed to anti-inflammatory effects through COX-2 inhibition. These results highlight the compound's potential in chronic inflammatory diseases.

Future directions in the study of 1-Benzyl-3-nitro-1H-pyrazole-5-carbohydrazide include exploring its mechanism of action in more detail and optimizing its pharmacokinetic profile. Researchers are also investigating the combinatorial effects of carbohydrazide derivatives with other pyrazole-based compounds. The nitro group may serve as a bioisostere for other functional groups, expanding the drug discovery potential of this scaffold.

1-Benzyl-3-nitro-1H-pyrazole-5-carbohydrazide represents a promising lead compound in the development of multifunctional drugs. Its pyrazole ring, carbohydrazide moiety, and nitro group collectively contribute to its pharmacological versatility. Continued research into its synthetic methods, biological activities, and therapeutic applications will be critical in advancing its potential as a novel therapeutic agent.